Cas no 752135-37-8 (6-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride)

• Product Name: 6-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride
• CAS No: 752135-37-8
• MF: C₉H₆Cl₂O₂S₂
• MW: 281.178738117218
• CID: 4658464
• PubChem ID: 58713179
• Update Time: 2025-06-29

6-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride
• Benzo[b]thiophene-2-sulfonyl chloride, 6-chloro-3-methyl-

• Inchi： 1S/C9H6Cl2O2S2/c1-5-7-3-2-6(10)4-8(7)14-9(5)15(11,12)13/h2-4H,1H3
• InChI Key： DYRASNHESMAQAI-UHFFFAOYSA-N
• SMILES： C12=CC(Cl)=CC=C1C(C)=C(S(Cl)(=O)=O)S2

Computed Properties

• Exact Mass: 279.9186272g/mol
• Monoisotopic Mass: 279.9186272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 6-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride

6-Chloro-3-Methyl-1-Benzothiophene-2-Sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 752135-37-8, known as 6-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring structure. The presence of the sulfonyl chloride group at the 2-position and the chloro and methyl substituents at the 6 and 3 positions, respectively, imparts unique chemical properties to this molecule.

Benzothiophenes are widely studied due to their applications in various fields, including optoelectronics, drug design, and catalysis. The sulfonyl chloride functional group in this compound is particularly reactive, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a building block for constructing advanced materials with tailored electronic properties.

One of the most notable aspects of 6-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride is its role in the synthesis of sulfonamides and sulfonate esters. These derivatives have found applications in pharmaceuticals, agrochemicals, and polymer chemistry. For instance, sulfonamides derived from this compound have been explored for their potential as inhibitors of certain enzymes, which could lead to novel therapeutic agents.

Moreover, the methyl group at the 3-position and the chlorine atom at the 6-position contribute to the molecule's electronic and steric properties. These substituents influence the compound's reactivity and stability, making it suitable for various synthetic transformations. Recent research has focused on optimizing reaction conditions to enhance the yield and purity of this compound during its synthesis.

In terms of synthesis, 6-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride is typically prepared via multi-step processes involving sulfur incorporation and functional group transformations. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction steps while maintaining high product quality. This approach aligns with current trends toward greener and more efficient chemical manufacturing.

The electronic properties of this compound have also been studied extensively using computational methods. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and reactivity patterns. These studies are crucial for designing new materials with specific electronic characteristics, such as semiconductors or light-emitting diodes (LEDs).

In addition to its chemical applications, 6-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride has shown promise in biological systems. Preliminary assays indicate that it may exhibit selective activity against certain pathogens or cellular targets, making it a candidate for further pharmacological evaluation.

The growing interest in this compound is reflected in its increasing mention in scientific literature. Researchers are exploring its potential as a precursor for constructing complex heterocyclic frameworks or as a component in supramolecular assemblies. Such applications underscore its versatility and importance in modern organic chemistry.

In conclusion, 6-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride (CAS No. 752135-37-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for chemists working on novel materials and drug discovery. As research continues to uncover new aspects of its properties and uses, this compound is poised to play an even greater role in advancing scientific innovation.